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Compound of Interest

Compound Name: Ethyl 3-methylpentanoate

Cat. No.: B1332351

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and hazard information
for ethyl 3-methylpentanoate (CAS 5870-68-8). The information is compiled from various
safety data sheets, chemical databases, and toxicological assessments of structurally related
compounds. This document is intended to inform researchers, scientists, and drug
development professionals on the safe handling, storage, and potential hazards of this
compound.

Chemical and Physical Properties

Ethyl 3-methylpentanoate is a colorless liquid with a fruity aroma.[1][2] It is a fatty acid ethyl
ester, a class of compounds that are metabolites of ethanol.[3][4] The key physical and
chemical properties are summarized in the table below for easy reference and comparison.
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Property Value Source(s)
Molecular Formula CsH1602 [L1I5161171
Molecular Weight 144.21 g/mol 516171181
Appearance Colorless clear liquid [1112]19]
Odor Fruity, pineapple-like [1112]
Boiling Point 155-159 °C [1][5][9]
Flash Point 45 °C (113 °F) TCC 9]

Density 0.862 - 0.874 g/cm3 @ 20-25 (5]

°C

Vapor Pressure

2.91 mmHg @ 25 °C

[1]9]

Water Solubility

Limited data, expected to be

low

[2]

Refractive Index

1.403-1.413 @ 20 °C

[1]9]

Hazard Identification and GHS Classification

Ethyl 3-methylpentanoate is classified as a flammable liquid. While specific toxicity data is

limited, it should be handled with care as it may cause irritation to the skin and eyes.[2][5]

GHS Classification:

Hazard GHS . Hazard
Hazard Class . Signal Word
Category Pictogram Statement
H226:
Flammable ) o
o Category 3 & Warning Flammable liquid
Liquids

and vapour.[10]

Note: Some sources may classify it as a Category 2 Flammable liquid (H225: Highly flammable

liquid and vapour).[5] Users should always refer to the specific Safety Data Sheet (SDS)

provided by their supplier.
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Toxicological Information

Direct and comprehensive toxicological data for ethyl 3-methylpentanoate is not readily
available in the public domain.[5][11] Much of the assessment relies on data from structurally
similar compounds (read-across) and the general toxicological profile of fatty acid ethyl esters
(FAEES).

Acute Toxicity

Quantitative data for acute oral, dermal, and inhalation toxicity (LD50/LC50) for ethyl 3-
methylpentanoate are not specified in the reviewed literature.[11] One safety data sheet
indicates that the toxicological properties have not been completely investigated.[5]

Skin and Eye Irritation

Safety data indicates that ethyl 3-methylpentanoate may cause skin and eye irritation.[2]
Standard protocols for assessing dermal and eye irritation are outlined in OECD Test
Guidelines 404 and 405, respectively, and the EPA Health Effects Test Guidelines OPPTS
870.2500.[12][13] These protocols typically involve applying the substance to the skin or into
the conjunctival sac of rabbits and observing for signs of irritation over a period of time.[12][13]
[14]

Genotoxicity

No specific genotoxicity studies for ethyl 3-methylpentanoate were found. However, a safety
assessment for the related compound, ethyl 2-methylpentanoate, concluded that it does not
present a concern for genotoxic potential based on a battery of tests, including a bacterial
reverse mutation assay (Ames test) and an in vitro chromosome aberration assay.[15]

Repeated Dose Toxicity

There is no specific repeated dose toxicity data for ethyl 3-methylpentanoate. However, a
read-across approach from a study on the structurally similar ethyl 2-methylbutyrate (CAS
7452-79-1) can be informative. In an OECD 422 combined repeated dose and
reproduction/developmental toxicity screening test, the No Observed Adverse Effect Level
(NOAEL) for repeated dose toxicity was determined to be 1000 mg/kg/day, which was the
highest dose tested.[15]
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Reproductive and Developmental Toxicity

Similar to repeated dose toxicity, read-across data from ethyl 2-methylbutyrate is used to
assess reproductive and developmental toxicity. The NOAEL for reproductive toxicity in the
same OECD 422 study was also 1000 mg/kg/day.[15]

Experimental Protocols

Detailed experimental protocols for toxicological studies on ethyl 3-methylpentanoate are not
publicly available. However, standardized methodologies from the Organisation for Economic
Co-operation and Development (OECD) and other regulatory bodies are typically followed.
Below are generalized workflows for key toxicity endpoints.

/Acute Dermal Irritation (OECD 404)\ Acute Eye Irritation (OECD 405) | | Repeated Dose Oral Toxicity (e.g., OECD 407 - 28-Day)

Animal Selection Animal Selection -
' (.g., Albino Rabbit) ' ' (.9., Albino Rabbit) ' ' Dose Range-Finding Study '
\4 Y \4
Test Substance Application Test Substance Instillation Main Study
(0.5 mL to shaved skin) (0.1 mL into conjunctival sac) (Multiple dose groups + control)
\4 Y \4
Exposure Period Observation Daily Dosing
(4 hours, covered patch) (1, 24, 48, 72 hours) (28 days)
y Y \4

A
Observation Scoring of Corneal, Iris, In-life Observations
(1, 24, 48, 72 hours) & Conjunctival Effects (Clinical signs, body weight, etc.)

\ 4 \ 4

Scoring of Erythema & Edema Terminal Procedures
(Draize Scale) (Hematology, clinical chemistry, necropsy, histopathology)

v

-
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Figure 1: Generalized workflows for key toxicity testing.

Potential Signaling Pathways in Toxicity

Ethyl 3-methylpentanoate belongs to the class of fatty acid ethyl esters (FAEEs). While the
specific signaling pathways affected by ethyl 3-methylpentanoate have not been elucidated,
the general mechanism of toxicity for FAEESs involves their non-oxidative metabolism of
ethanol, leading to cellular injury.[8][9][16] FAEEs can accumulate in mitochondria and disrupt

cellular function.[2]

The formation of FAEES is catalyzed by FAEE synthase enzymes.[2][9] The accumulation of
these esters has been implicated in ethanol-induced organ damage.[2][9]
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Figure 2: Proposed general toxicity pathway for fatty acid ethyl esters.
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Safe Handling and Storage
Personal Protective Equipment (PPE)

To minimize exposure, the following personal protective equipment is recommended when
handling ethyl 3-methylpentanoate:[5][11]

o Eye/Face Protection: Safety glasses with side-shields or goggles.
» Skin Protection: Protective gloves (e.g., nitrile rubber) and impervious clothing.

o Respiratory Protection: Use in a well-ventilated area or with a suitable respirator if inhalation
risk is high.

Handling Procedures

e Avoid contact with skin and eyes.[5]

Avoid inhalation of vapor or mist.[5]

Keep away from heat, sparks, open flames, and other ignition sources.[5][10]

Use non-sparking tools.[5]

Take precautionary measures against static discharge.[5][10]

Storage Conditions

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[5][17]
o Keep away from heat and sources of ignition.[17]

 Recommended storage at room temperature.[1][5]

First Aid Measures

In case of exposure, the following first aid measures should be taken:[5][11]

 After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.
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o After Skin Contact: Immediately wash with soap and plenty of water.

» After Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.

o After Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.

Spillage and Disposal
Accidental Release Measures

o Use personal protective equipment.
o Absorb with inert material (e.g., sand, diatomite) and dispose of as hazardous waste.[5]
o Prevent further leakage or spillage if safe to do so.

e Do not let product enter drains.

Disposal Considerations

Dispose of in accordance with local, state, and federal regulations. The product is a flammable
liquid and should be handled as hazardous waste.

Conclusion

Ethyl 3-methylpentanoate is a flammable liquid that requires careful handling to avoid ignition
and exposure. While specific toxicity data for this compound is limited, the available information
and data from structurally related compounds suggest a potential for skin and eye irritation. The
general toxicological properties of fatty acid ethyl esters indicate a potential for cellular and
organ damage with significant exposure. Adherence to recommended safety precautions,
including the use of appropriate personal protective equipment and proper storage, is essential
for the safe handling of this compound in a research and development setting. Further
toxicological studies would be beneficial for a more complete hazard assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1332351#ethyl-3-methylpentanoate-safety-and-
hazard-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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